Cas no 62518-11-0 (Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester
• CAS No: 62518-11-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 441869
• PubChem ID: 20380553
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester
• methyl 3-ethylcyclopentane-1-carboxylate
• DTXSID20606467
• 62518-11-0
• SCHEMBL5888214
• methyl 3-ethylcyclopentanecarboxylate
• OPPQXFJWBOHJKL-UHFFFAOYSA-N
• FT-0705991

• Inchi： 1S/C9H16O2/c1-3-7-4-5-8(6-7)9(10)11-2/h7-8H,3-6H2,1-2H3
• InChI Key： OPPQXFJWBOHJKL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC)C1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters